Cas no 74636-06-9 ((1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyloctahydronaphtho[2,3-b]oxiren-2(1aH)-one)

• Product Name: (1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyloctahydronaphtho[2,3-b]oxiren-2(1aH)-one
• CAS No: 74636-06-9
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 1768923
• PubChem ID: 156765
• Update Time: 2025-04-21

(1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyloctahydronaphtho[2,3-b]oxiren-2(1aH)-one Chemical and Physical Properties

Names and Identifiers

• (1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyloctahydronaphtho[2,3-b]oxiren-2(1aH)-one
• Naphth(2,3-b)oxiren-2(1aH)-one, octahydro-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-, (1aR,2aS,6aR,7S,7aR)-
• (1aR,2aS)-2a,3,4,5,6,6a,7,7a-Octahydro-7β-hydroxymethyl-3,3,6aβ,7aα-tetramethylnaphth[2,3-b]oxiren-2(1aH)-one
• Uvidin A
• Q27289736
• (1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-1a,2a,4,5,6,7-hexahydronaphtho[2,3-b]oxiren-2-one
• T6FNF05DJH
• CHEMBL458313
• 7-(Hydroxymethyl)-3,3,6a,7a-tetramethyloctahydronaphtho[2,3-b]oxiren-2(1aH)-one
• (+)-uvidin A
• UNII-T6FNF05DJH
• NAPHTH(2,3-B)OXIREN-2(1AH)-ONE, OCTAHYDRO-7-(HYDROXYMETHYL)-3,3,6A,7A-TETRAMETHYL-, (1AR-(1A.ALPHA.,2A.ALPHA.,6A.BETA.,7.BETA.,7A.ALPHA.))-
• 74636-06-9
• CHEBI:201314
• DTXSID20996153
• NAPHTH(2,3-B)OXIREN-2(1AH)-ONE, OCTAHYDRO-7-(HYDROXYMETHYL)-3,3,6A,7A-TETRAMETHYL-, (1AR-(1AALPHA,2AALPHA,6ABETA,7BETA,7AALPHA))-
• (1aR,2aS,6aR,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-1a,2a,4,5,6,7-hexahydronaphtho(2,3-b)oxiren-2-one

• Inchi： 1S/C15H24O3/c1-13(2)6-5-7-14(3)9(8-16)15(4)12(18-15)10(17)11(13)14/h9,11-12,16H,5-8H2,1-4H3/t9-,11+,12+,14-,15-/m1/s1
• InChI Key： AHPUPUJYVYUVKA-BRIGZHOFSA-N
• SMILES： O1[C@H]2C([C@H]3C(C)(C)CCC[C@]3(C)[C@@H](CO)[C@@]12C)=O

Computed Properties

• Exact Mass: 252.17254462g/mol
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes